Cas no 90484-85-8 (3-aminobutane-1-thiol)

• Product Name: 3-aminobutane-1-thiol
• CAS No: 90484-85-8
• MF: C₄H₁₁NS
• MW: 105.20183968544
• MDL: MFCD19209684
• CID: 4302078
• PubChem ID: 20187849
• Update Time: 2025-05-20

3-aminobutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Butanethiol, 3-amino-
• 3-aminobutane-1-thiol
• 3-amino-1-butanethiol
• AKOS006360083
• 3-amino-butane-1-thiol
• SCHEMBL10364056
• 90484-85-8
• EN300-95768

• MDL： MFCD19209684
• Inchi： 1S/C4H11NS/c1-4(5)2-3-6/h4,6H,2-3,5H2,1H3
• InChI Key： KCPUMYOVLREZFJ-UHFFFAOYSA-N
• SMILES： SCCC(C)N

Computed Properties

• Exact Mass: 105.06122053Da
• Monoisotopic Mass: 105.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 27Ų

Additional information on 3-aminobutane-1-thiol

3-Aminobutane-1-thiol: A Comprehensive Overview

3-Aminobutane-1-thiol, also known by its CAS number 90484-85-8, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various fields. This compound, characterized by its thiol (-SH) group and an amino (-NH2) group, exhibits unique chemical properties that make it valuable in both academic research and industrial applications. In this article, we will delve into the structural properties, synthesis methods, applications, and recent advancements related to 3-Aminobutane-1-thiol.

The molecular structure of 3-Aminobutane-1-thiol consists of a four-carbon chain with a thiol group at one end and an amino group at the third carbon. This arrangement imparts the compound with both nucleophilic and basic characteristics, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

Synthesis of 3-Aminobutane-1-thiol has been explored through various methodologies. Traditional approaches involve the reaction of 3-bromobutane with ammonia in the presence of a catalyst, followed by subsequent transformations to introduce the thiol group. However, recent advancements have focused on more efficient and environmentally friendly methods. For instance, researchers have developed catalytic systems that enable the direct coupling of amino groups with thiols under mild conditions, significantly reducing reaction times and costs.

The applications of 3-Aminobutane-1-thiol span across multiple disciplines. In materials science, it has been utilized as a precursor for synthesizing thiol-based polymers and coatings with enhanced adhesion properties. In the pharmaceutical industry, its ability to form stable bonds with metal ions has made it a valuable component in drug delivery systems. Additionally, recent studies have explored its role in biochemistry as a ligand for metalloenzymes and as a substrate for enzymatic reactions.

In terms of recent research, significant progress has been made in understanding the reactivity and selectivity of 3-Aminobutane-1-thiol. For example, scientists have investigated its ability to act as a chelating agent in complexation reactions, demonstrating high selectivity towards certain metal ions. This property has opened new avenues for its use in catalysis and sensing technologies. Furthermore, studies on its interaction with biological systems have provided insights into its potential as an anti-inflammatory agent and antioxidant.

The environmental impact of 3-Aminobutane-1-thiol is another area that has received attention. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. Findings suggest that while it exhibits moderate biodegradability, careful handling is required to minimize ecological risks. These studies underscore the importance of sustainable practices in the production and application of this compound.

In conclusion, 3-Aminobutane-1-thiol, with its unique chemical properties and diverse applications, remains a subject of intense research interest. Its role as a versatile building block in organic synthesis continues to expand, driven by advancements in synthetic methodologies and an increased understanding of its chemical behavior. As research progresses, it is anticipated that this compound will find even more innovative uses across various industries.